3-Cyclopropoxy-5-nitroisonicotinaldehyde

• Molecular Formula: C9H8N2O4
• Molecular Weight: 208.17 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-nitropyridine-4-carbaldehyde
• InChI: InChI=1S/C9H8N2O4/c12-5-7-8(11(13)14)3-10-4-9(7)15-6-1-2-6/h3-6H,1-2H2
• InChI Key: YHCNULPMQOGFGU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CN=C2)[N+](=O)[O-])C=O

Description

3-Cyclopropoxy-5-nitroisonicotinaldehyde is a substituted isonicotinaldehyde derivative featuring a nitro group at the 5-position and a cyclopropoxy moiety at the 3-position of the pyridine ring. Its structural uniqueness lies in the combination of a strained cyclopropoxy ring (electron-donating via conjugation) and a nitro group (electron-withdrawing), which collectively influence its electronic properties, solubility, and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often involve the use of strong acids for nitration and suitable bases for the nucleophilic substitution .

Industrial Production Methods

Industrial production methods for 3-Cyclopropoxy-5-nitroisonicotinaldehyde may involve scalable processes that ensure high yield and purity. These methods often utilize continuous flow reactors and optimized reaction conditions to achieve efficient production. The use of advanced purification techniques such as recrystallization and chromatography is also common to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-nitroisonicotinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The nitro group can be reduced to an amino group under suitable conditions.

Substitution: The cyclopropoxy group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a catalyst (e.g., palladium on carbon) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions under basic conditions.

Major Products Formed

Oxidation: 3-Cyclopropoxy-5-nitroisonicotinic acid.

Reduction: 3-Cyclopropoxy-5-aminoisonicotinaldehyde.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-5-nitroisonicotinaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-nitroisonicotinaldehyde involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The aldehyde group can form covalent bonds with nucleophilic sites in proteins and other biomolecules, affecting their function .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-cyclopropoxy-5-nitroisonicotinaldehyde with structurally analogous nitro-substituted pyridine derivatives, focusing on substituent effects, physical properties, and reactivity.

Structural Analogues and Substituent Effects

Key analogues include 3-nitro-6-phenyl-2-pyridones with varying substituents at the 5-position (Table 1):

• 5a : 5-(2-pyridyl) substituent
• 5b : 5-(2-thiazolinyl) substituent
• 5c : 5-(3-methyl-5-isoxazolyl) substituent
• 5d: 5-(N,N-dimethylaminocarbonyl) substituent

Table 1: Physical Properties of Analogous 3-Nitro Pyridine Derivatives

Compound	Substituent (Position 5)	Melting Point (°C)	Yield (%)	Notable Spectral Data (IR, NMR)
5a	2-pyridyl	228–230	75	IR: 1680 cm⁻¹ (C=O); NMR: δ 8.5 (pyridyl H)
5b	2-thiazolinyl	205–207	70	IR: 1675 cm⁻¹ (C=O); NMR: δ 3.2 (thiazoline CH₂)
5c	3-methyl-5-isoxazolyl	198–200	80	IR: 1660 cm⁻¹ (C=O); MS: m/z 298 (M⁺)
5d	N,N-dimethylaminocarbonyl	185–187	65	IR: 1695 cm⁻¹ (C=O); NMR: δ 3.0 (N-CH₃)
Target	Cyclopropoxy (Position 3)	Not reported	N/A	Theoretical: IR ~1650–1700 cm⁻¹ (C=O, aldehyde)

Key Observations :

Substituent Bulk and Melting Points: Bulky substituents (e.g., 2-pyridyl in 5a) correlate with higher melting points (228–230°C), likely due to enhanced crystal packing via π-π stacking. Smaller groups like isoxazolyl (5c) reduce melting points (198–200°C). The cyclopropoxy group in the target compound, being less bulky than pyridyl or thiazolinyl, may result in even lower melting points, though experimental data is lacking.

Electronic Effects :

• The nitro group at position 5 in the target compound (vs. position 3 in analogues) creates a distinct electronic environment. The para relationship between nitro and aldehyde groups may enhance conjugation, stabilizing the molecule but increasing susceptibility to nucleophilic attack at the aldehyde.
• Cyclopropoxy’s electron-donating nature contrasts with the electron-withdrawing effects of isoxazolyl or thiazolinyl substituents, which could alter reactivity in subsequent derivatization reactions .

Synthetic Yields :

• Yields for analogues range from 65–80%, influenced by steric hindrance and reaction conditions. The cyclopropoxy group’s small size might favor higher yields in analogous syntheses, though this remains speculative.

Reactivity and Functional Group Comparisons

• Nitro Group : All compounds share a nitro group, but its position affects reactivity. In the target compound, the nitro group at position 5 may direct electrophilic substitution to the 2- or 4-positions, whereas in analogues, substitution patterns differ.
• Aldehyde vs. Pyridone Core : The aldehyde in the target compound offers a reactive site for condensation or oxidation reactions, unlike the pyridone core in analogues, which is more stable but less versatile in synthesis.